tert-butyl 3-(chlorosulfonyl)-4-methoxy-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3-chlorosulfonyl-4-methoxyindole-1-carboxylate
• InChI: InChI=1S/C14H16ClNO5S/c1-14(2,3)21-13(17)16-8-11(22(15,18)19)12-9(16)6-5-7-10(12)20-4/h5-8H,1-4H3
• InChI Key: JMFXCUIPNZUUOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC=C2OC)S(=O)(=O)Cl
• Molecular Formula: C14H16ClNO5S
• Molecular Weight: 345.8 g/mol

Description

Synthesis Analysis

The synthetic route for tert-butyl 3-(chlorosulfonyl)-4-methoxy-1H-indole-1-carboxylate involves the introduction of a tert-butyl group, a chlorosulfonyl group, and a methoxy group onto the indole ring. Detailed synthetic methods and reaction conditions are documented in relevant literature.

Scientific Research Applications

Analytical Chemistry Applications

One study developed a gas chromatography method for quantifying metabolites derived from tyrosine and tryptophan metabolism, which could aid in diagnosing and monitoring diseases like neuroblastoma and phenylketonuria. Although not directly mentioning the compound , the method's relevance to indole derivatives underscores the importance of chemical derivatives in analytical applications (Muskiet, Stratingh, Stob, & Wolthers, 1981).

Catalysis and Synthesis

Research highlights the use of related indole derivatives in catalytic processes, such as the chemoselective aerobic oxidation of allylic and benzylic alcohols to α,β-unsaturated carbonyl compounds, facilitated by copper(I) chloride and N-hydroxyindole catalysts. This underscores the utility of indole derivatives in selective oxidation reactions, which are pivotal in organic synthesis (Shen, Kartika, Tan, Webster, & Narasaka, 2012).

Materials Science

In the realm of materials science, the synthesis and characterization of dendritic macromolecules with a stiff, hydrocarbon interior were discussed. The study demonstrated the transformation of tert-butyl esters to carboxylic acids, enhancing solubility and potentially facilitating the development of novel materials (Pesak, Moore, & Wheat, 1997).

Organic Synthesis

Another significant application involves the synthesis of spirocyclic indoline lactones, showcasing the versatility of indole derivatives in constructing complex molecular architectures. This highlights the compound's utility in the development of pharmaceuticals and organic materials (Hodges, Wang, & Riley, 2004).